Cas no 1396800-24-0 (3-{4-(4-phenyl-4H-1,2,4-triazol-3-yl)methylpiperazine-1-carbonyl}-4,5,6,7-tetrahydro-1H-indazole)

• Product Name: 3-{4-(4-phenyl-4H-1,2,4-triazol-3-yl)methylpiperazine-1-carbonyl}-4,5,6,7-tetrahydro-1H-indazole
• CAS No: 1396800-24-0
• MF: C₂₁H₂₉N₇O
• MW: 395.501263380051
• CID: 6520326
• PubChem ID: 133108615
• Update Time: 2025-10-31

3-{4-(4-phenyl-4H-1,2,4-triazol-3-yl)methylpiperazine-1-carbonyl}-4,5,6,7-tetrahydro-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 3-{4-(4-phenyl-4H-1,2,4-triazol-3-yl)methylpiperazine-1-carbonyl}-4,5,6,7-tetrahydro-1H-indazole
• 1396800-24-0
• 3-{4-[(4-phenyl-4H-1,2,4-triazol-3-yl)methyl]piperazine-1-carbonyl}-4,5,6,7-tetrahydro-1H-indazole

• Inchi： 1S/C21H29N7O/c29-21(20-17-8-4-5-9-18(17)23-25-20)27-12-10-26(11-13-27)14-19-24-22-15-28(19)16-6-2-1-3-7-16/h1-3,6-7,15,17-18,20,23,25H,4-5,8-14H2
• InChI Key： IGWYXPGTVPANFW-UHFFFAOYSA-N
• SMILES： O=C(C1C2CCCCC2NN1)N1CCN(CC2=NN=CN2C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 395.24335857g/mol
• Monoisotopic Mass: 395.24335857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 78.3Ų

Additional information on 3-{4-(4-phenyl-4H-1,2,4-triazol-3-yl)methylpiperazine-1-carbonyl}-4,5,6,7-tetrahydro-1H-indazole

3-{4-(4-phenyl-4H-1,2,4-triazol-3-yl)methylpiperazine-1-carbonyl}-4,5,6,7-tetrahydro-1H-indazole: A Comprehensive Overview

The compound with CAS No. 1396800-24-0, known as 3-{4-(4-phenyl-4H-1,2,4-triazol-3-yl)methylpiperazine-1-carbonyl}-4,5,6,7-tetrahydro-1H-indazole, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which combines elements of heterocyclic chemistry and functional group diversity. The molecule's structure includes a piperazine ring, a triazole moiety, and an indazole core, all of which contribute to its unique chemical properties.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The indazole core is particularly interesting due to its ability to act as a scaffold for various bioactive molecules. Indazoles are known for their potential as kinase inhibitors and their role in modulating cellular signaling pathways. The integration of the triazole moiety further enhances the compound's versatility, as triazoles are well-documented for their antifungal and anticancer properties.

The synthesis of this compound involves a series of intricate reactions that require precise control over reaction conditions. Researchers have employed various strategies, including click chemistry and multicomponent reactions, to efficiently construct the molecule. These methods not only improve the yield but also ensure the purity of the final product, which is crucial for its application in biological assays.

One of the most promising applications of this compound lies in its potential as a modulator of G-protein coupled receptors (GPCRs). GPCRs are critical targets in drug development due to their involvement in numerous physiological processes. The ability of this compound to interact with GPCRs suggests its potential role in treating conditions such as hypertension, inflammation, and neurodegenerative diseases.

Moreover, the compound's antimicrobial activity has been a focal point of recent investigations. Studies have demonstrated that it exhibits potent activity against various pathogens, including bacteria and fungi. This makes it a valuable candidate for the development of new antimicrobial agents, especially in light of the growing resistance to conventional antibiotics.

The integration of computational chemistry techniques has further enhanced our understanding of this compound's properties. Molecular docking studies have provided insights into its binding affinity with target proteins, while quantum mechanical calculations have shed light on its electronic structure and reactivity. These computational tools are instrumental in guiding experimental efforts and optimizing the compound's design for specific applications.

In conclusion, 3-{4-(4-phenyl-4H-1,2,4-triazol-3-yl)methylpiperazine-1-carbonyl}-4,5,6,7-tetrahydro-1H-indazole represents a cutting-edge advancement in organic synthesis and drug discovery. Its unique structure and diverse functional groups make it a versatile candidate for addressing critical challenges in medicine and biotechnology. As research continues to unfold, this compound holds immense promise for contributing to the development of innovative therapeutic agents.